Cas no 1465040-30-5 (3-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)propan-1-ol)

3-(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)propan-1-ol is a pyrazole derivative with a chlorinated and alkyl-substituted structure, offering versatility in synthetic chemistry applications. The compound features a hydroxyl-functionalized propyl chain, enhancing its utility as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its chloro-ethyl-methyl substitution pattern provides steric and electronic modulation, making it valuable for structure-activity relationship studies. The propanol moiety improves solubility in polar solvents, facilitating downstream reactions. This compound is particularly useful in the development of biologically active molecules due to its balanced lipophilicity and reactivity. High purity and stability under standard conditions ensure reliable performance in research and industrial processes.
3-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)propan-1-ol structure
1465040-30-5 structure
Product Name:3-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)propan-1-ol
CAS No:1465040-30-5
MF:C9H15ClN2O
MW:202.681201219559
CID:6147671
PubChem ID:65889649
Update Time:2025-06-07

3-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)propan-1-ol
    • 1465040-30-5
    • CS-0355250
    • AKOS015231064
    • EN300-1634506
    • Inchi: 1S/C9H15ClN2O/c1-3-7-9(10)8(5-4-6-13)12(2)11-7/h13H,3-6H2,1-2H3
    • InChI Key: IMRWGPWXYMKIFW-UHFFFAOYSA-N
    • SMILES: ClC1C(CC)=NN(C)C=1CCCO

Computed Properties

  • Exact Mass: 202.0872908g/mol
  • Monoisotopic Mass: 202.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38Ų

3-(4-chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1634506-0.05g
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$816.0 2023-06-04
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Enamine
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Enamine
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Enamine
EN300-1634506-5.0g
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Enamine
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Enamine
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Enamine
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